Cas no 2172082-89-0 (tert-butyl 2-methyl-1-(2-methylbut-3-yn-2-yl)pyrrolidine-2-carboxylate)

• Product Name: tert-butyl 2-methyl-1-(2-methylbut-3-yn-2-yl)pyrrolidine-2-carboxylate
• CAS No: 2172082-89-0
• MF: C₁₅H₂₅NO₂
• MW: 251.364504575729
• CID: 5909676
• PubChem ID: 165574245
• Update Time: 2025-10-29

tert-butyl 2-methyl-1-(2-methylbut-3-yn-2-yl)pyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-methyl-1-(2-methylbut-3-yn-2-yl)pyrrolidine-2-carboxylate
• 2172082-89-0
• EN300-1615259

• Inchi： 1S/C15H25NO2/c1-8-14(5,6)16-11-9-10-15(16,7)12(17)18-13(2,3)4/h1H,9-11H2,2-7H3
• InChI Key： ARCLTCKXEQGIJL-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1(C)CCCN1C(C#C)(C)C)=O

Computed Properties

• Exact Mass: 251.188529040g/mol
• Monoisotopic Mass: 251.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.5Ų

Additional information on tert-butyl 2-methyl-1-(2-methylbut-3-yn-2-yl)pyrrolidine-2-carboxylate

Introduction to Tert-butyl 2-methyl-1-(2-methylbut-3-yn-2-yl)pyrrolidine-2-carboxylate (CAS No. 2172082-89-0)

Tert-butyl 2-methyl-1-(2-methylbut-3-yn-2-yl)pyrrolidine-2-carboxylate, identified by its CAS number 2172082-89-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules that exhibit a unique combination of structural features, making it a promising candidate for various biochemical applications.

The molecular structure of tert-butyl 2-methyl-1-(2-methylbut-3-yn-2-yl)pyrrolidine-2-carboxylate incorporates several key functional groups, including a pyrrolidine ring, a propargyl moiety, and a tert-butyl ester group. These structural elements contribute to its distinct chemical properties and reactivity, which are highly relevant in the design and synthesis of novel therapeutic agents. The presence of the propargyl group, in particular, opens up possibilities for further functionalization through reactions such as copper-catalyzed alkyne coupling, providing a versatile platform for drug development.

In recent years, there has been growing interest in the exploration of pyrrolidine derivatives due to their potential biological activities. Pyrrolidine scaffolds are commonly found in bioactive molecules and have been implicated in various pharmacological mechanisms. The specific modification of the pyrrolidine ring in tert-butyl 2-methyl-1-(2-methylbut-3-yn-2-yl)pyrrolidine-2-carboxylate enhances its interactions with biological targets, making it a valuable building block for medicinal chemists.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors. The tert-butyl ester group can be hydrolyzed under specific conditions to yield a corresponding carboxylic acid, which can then be further modified to create more complex structures. This flexibility allows for the synthesis of analogs with tailored properties, enabling researchers to optimize potency and selectivity for specific biological pathways.

The propargyl group in the molecule also serves as a handle for cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely used in drug discovery to introduce aryl or vinyl groups into molecular frameworks. These reactions are particularly useful for generating libraries of compounds with diverse chemical profiles, facilitating high-throughput screening and lead optimization.

Recent studies have highlighted the importance of heterocyclic compounds in addressing unmet medical needs. Pyrrolidine derivatives, in particular, have shown promise in the treatment of neurological disorders, infectious diseases, and cancer. The structural features of tert-butyl 2-methyl-1-(2-methylbut-3-yn-2-yl)pyrrolidine-2-carboxylate align well with these therapeutic areas, suggesting its potential as a precursor for next-generation therapeutics.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps include the formation of the pyrrolidine core through cyclocondensation reactions, followed by functionalization at the propargyl position and introduction of the tert-butyl ester group. Advanced synthetic techniques, such as transition-metal catalysis and flow chemistry, can be employed to enhance efficiency and scalability.

In addition to its synthetic utility, tert-butyl 2-methyl-1-(2-methylbut-3-yn-2-yl)pyrrolidine-2-carboxylate has been investigated for its potential role in material science applications. The unique combination of functional groups makes it a suitable candidate for designing polymers with enhanced mechanical properties or specific chemical functionalities. For instance, the propargyl group can be used to incorporate polymer chains through click chemistry approaches, leading to novel materials with tailored characteristics.

The growing body of research on pyrrolidine derivatives underscores their significance in modern chemistry. As our understanding of biological systems continues to expand, so does the demand for innovative molecular tools. Compounds like tert-butyl 2-methyl-1-(2-methylbut-3-yln)-carboxylic acid provide chemists with a rich palette of structural motifs to explore new frontiers in drug discovery and material science.

In conclusion, tert-butyl 2-methyl-l-(l)-methylbut-l3'-yn-z'v)-carbonyl ate (CAS No. 2172082890) represents a fascinating example of how structural complexity can be leveraged to develop multifunctional compounds with broad applicability. Its unique combination of chemical features positions it as a valuable asset in both academic research and industrial applications. As advancements continue to unfold in synthetic methodologies and biological understanding, this compound is poised to play an increasingly important role in shaping the future of pharmaceuticals and materials science.